Cas no 34950-04-4 ((4-Methylphenyl)-3-pyridinyl-methanone)

• Product Name: (4-Methylphenyl)-3-pyridinyl-methanone
• CAS No: 34950-04-4
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• MDL: MFCD01532020
• CID: 295234
• PubChem ID: 12334985
• Update Time: 2025-04-19

(4-Methylphenyl)-3-pyridinyl-methanone Chemical and Physical Properties

Names and Identifiers

• Methanone,(4-methylphenyl)-3-pyridinyl-
• (4-methylphenyl)-pyridin-3-ylmethanone
• 2,2',4,4',5,5'-HEXACHLOROBIPHENYL
• (4-Methylphenyl)(pyridin-3-yl)methanone
• AKOS009347377
• SCHEMBL9002392
• (4-Methylphenyl)-3-pyridinylmethanone
• (4-Methylphenyl)-3-pyridinyl-methanone
• SR-01000402047
• SB52973
• SR-01000402047-1
• 34950-04-4
• F0451-1890
• F78919
• AO-365/12057248
• 3-(4-Methylbenzoyl)pyridine
• DTXSID40491175
• Pyridin-3-yl(p-tolyl)methanone
• 3-[(4-methylphenyl)carbonyl]pyridine
• Z385421404
• EN300-73272
• (4-methylphenyl)(3-pyridinyl)methanone
• 4-METHYLPHENYL 3-PYRIDYL KETONE)

• MDL： MFCD01532020
• Inchi： 1S/C13H11NO/c1-10-4-6-11(7-5-10)13(15)12-3-2-8-14-9-12/h2-9H,1H3
• InChI Key： CXDYOXSPZUWEQX-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 197.08413
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.114
• Boiling Point: 351.744°C at 760 mmHg
• Flash Point: 174.381°C
• Refractive Index: 1.58
• PSA: 29.96